Cas no 2081938-75-0 (Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate)

• Product Name: Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate
• CAS No: 2081938-75-0
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 5721078
• PubChem ID: 121204739
• Update Time: 2025-10-29

Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate
• F1907-8782
• AKOS026713074
• 2081938-75-0
• starbld0020385
• Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate

• Inchi： 1S/C9H10ClN3O2/c1-15-8(14)6-4-13(5-6)7-2-3-11-9(10)12-7/h2-3,6H,4-5H2,1H3
• InChI Key： FZZNEXZNKAWEOD-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3Ų

Additional information on Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate

Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate: A Comprehensive Overview

Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate (CAS No. 2081938-75-0) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a methyl ester group attached to an azetidine ring, which is further substituted with a 2-chloropyrimidine moiety. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

The azetidine ring in the molecule is a four-membered cyclic amine, which is known for its rigidity and ability to form hydrogen bonds. This structural feature plays a crucial role in determining the compound's solubility, stability, and interactions with biological systems. The 2-chloropyrimidine group, on the other hand, introduces electron-withdrawing effects and enhances the molecule's ability to participate in various chemical reactions. These properties make Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate a versatile compound with potential applications in medicinal chemistry.

Recent studies have highlighted the importance of Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a lead compound in the design of inhibitors for various enzymes and receptors. For instance, its ability to modulate kinase activity has been investigated, making it a promising candidate for anti-cancer drug development. Additionally, the compound has shown potential as a precursor for synthesizing more complex molecules with enhanced bioavailability and efficacy.

The synthesis of Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by substitution reactions to introduce the chloropyrimidine group and subsequent esterification to form the methyl ester. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

In terms of pharmacokinetics, Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate exhibits favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective in targeting intracellular pathogens or disease pathways. Furthermore, preliminary toxicological studies indicate that the compound has a low toxicity profile at therapeutic doses, which is a critical factor for its potential use in human medicine.

The application of Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate extends beyond pharmacology into materials science. Its unique chemical properties make it an attractive candidate for use in polymer synthesis and as an additive in advanced materials. Researchers have explored its ability to enhance the mechanical properties of polymers while maintaining their flexibility and durability.

Looking ahead, ongoing research into Methyl 1-(2-chloropyrimidin-4-yl)azetidine-3-carboxylate is focused on expanding its utility across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications for this compound. As our understanding of its properties deepens, so too does its potential to contribute to advancements in science and technology.